Cas no 55676-84-1 (Benzene, 4-chloro-1-methyl-2-(phenylmethyl)-)

Benzene, 4-chloro-1-methyl-2-(phenylmethyl)- structure
55676-84-1 structure
Product Name:Benzene, 4-chloro-1-methyl-2-(phenylmethyl)-
CAS No:55676-84-1
MF:C14H13Cl
MW:216.706022977829
CID:1594695
PubChem ID:22768599
Update Time:2025-04-21

Benzene, 4-chloro-1-methyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-chloro-1-methyl-2-(phenylmethyl)-
    • 2-benzyl-4-chloro-1-methylbenzene
    • DTXSID60628340
    • SCHEMBL11030384
    • 55676-84-1
    • Inchi: 1S/C14H13Cl/c1-11-7-8-14(15)10-13(11)9-12-5-3-2-4-6-12/h2-8,10H,9H2,1H3
    • InChI Key: DEZUVEBPTFTMHW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=C(C=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 216.07069
  • Monoisotopic Mass: 216.0705781g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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